Cas no 1021424-05-4 (5-(3-methoxyphenyl)-2-methylaniline)

• Product name: 5-(3-methoxyphenyl)-2-methylaniline
• CAS No: 1021424-05-4
• MF: C₁₄H₁₅NO
• MW: 213.275003671646
• CID: 6252140
• PubChem ID: 61025202

5-(3-methoxyphenyl)-2-methylaniline Chemical and Physical Properties

Names and Identifiers

• 5-(3-methoxyphenyl)-2-methylaniline
• 3'-Methoxy-4-methyl-[1,1'-biphenyl]-3-amine
• 1021424-05-4
• EN300-1141917
• CS-0283803

• Inchi： 1S/C14H15NO/c1-10-6-7-12(9-14(10)15)11-4-3-5-13(8-11)16-2/h3-9H,15H2,1-2H3
• InChI Key： XXZBTZDRAKSWCY-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1)C1C=CC(C)=C(C=1)N

Computed Properties

• Exact Mass: 213.115364102g/mol
• Monoisotopic Mass: 213.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 35.2Ų

Additional information on 5-(3-methoxyphenyl)-2-methylaniline

Introduction to 5-(3-methoxyphenyl)-2-methylaniline (CAS No. 1021424-05-4)

5-(3-methoxyphenyl)-2-methylaniline, with the CAS number 1021424-05-4, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique aromatic structure, which includes a methoxy-substituted phenyl group and a methyl-substituted aniline moiety. The combination of these functional groups imparts distinct chemical and physical properties, making it a valuable intermediate in the synthesis of various pharmaceuticals, dyes, and other functional materials.

The molecular formula of 5-(3-methoxyphenyl)-2-methylaniline is C₁₁H₁₃NO₂, and its molecular weight is approximately 187.23 g/mol. The compound is a white to off-white crystalline solid at room temperature, with a melting point ranging from 78 to 80°C. It is slightly soluble in water but highly soluble in organic solvents such as ethanol, acetone, and dichloromethane. These solubility properties make it suitable for various synthetic processes and applications.

In the realm of medicinal chemistry, 5-(3-methoxyphenyl)-2-methylaniline has been explored for its potential as a building block in the development of novel drugs. Recent studies have highlighted its role in the synthesis of compounds with anti-inflammatory, analgesic, and anti-cancer properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of 5-(3-methoxyphenyl)-2-methylaniline exhibited potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding underscores the compound's potential as a lead molecule for further drug development.

Beyond its medicinal applications, 5-(3-methoxyphenyl)-2-methylaniline has also found utility in materials science. Its aromatic structure and electron-donating substituents make it an excellent candidate for the synthesis of conductive polymers and organic semiconductors. A 2022 study in Advanced Materials demonstrated that copolymers containing 5-(3-methoxyphenyl)-2-methylaniline units exhibited enhanced electrical conductivity and stability, making them promising materials for use in organic electronics and photovoltaic devices.

The synthetic route to 5-(3-methoxyphenyl)-2-methylaniline typically involves multi-step processes, including nitration, reduction, and substitution reactions. One common approach involves the nitration of 3-methoxytoluene followed by reduction to form the corresponding aniline derivative. This method has been optimized to achieve high yields and purity levels, ensuring that the compound meets the stringent requirements for pharmaceutical and material applications.

Safety considerations are paramount when handling 5-(3-methoxyphenyl)-2-methylaniline. While it is not classified as a hazardous material under current regulations, proper handling practices should be followed to minimize exposure risks. Laboratory personnel should use appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats when working with this compound. Additionally, it is important to store 5-(3-methoxyphenyl)-2-methylaniline in a cool, dry place away from incompatible substances to maintain its stability and integrity.

In conclusion, 5-(3-methoxyphenyl)-2-methylaniline (CAS No. 1021424-05-4) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique chemical structure and versatile properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and optimize synthetic methods, the importance of this compound in various scientific fields is likely to grow.